Cas no 3355-28-0 (1-bromobut-2-yne)

• Product Name: 1-bromobut-2-yne
• CAS No: 3355-28-0
• MF: C₄H₅Br
• MW: 132.986500501633
• MDL: MFCD00190233
• CID: 44066
• PubChem ID: 24866752
• Update Time: 2025-10-08

1-bromobut-2-yne Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-butyne
• 2-BUTYNYL BROMIDE
• 1-Bromobut-2-yne
• But-2-yn-1-yl bromide
• 1-broMo -2-Ding Que
• 1-Bromo-2-butyn
• 1-bromanylbut-2-yne
• 1-bromo-but-2-yne
• 2-Butyne,1-bromo
• 4-Bromobut-2-yne
• but-2-ynyl bromide
• 1-Bromobut-2-yne 95%
• 1-BROMO-2-BUTYNE, 98%1-BROMO-2-BUTYNE, 98%1-BROMO-2-BUTYNE, 98%1-BROMO-2-BUTYNE, 98%
• 1-BROMO-2-BUTYNE 98%
• 1-Bromo-2-butyne,98%
• 3355-28-0
• AB91641
• 1-bromo2-butyne
• FT-0634801
• LNNXOEHOXSYWLD-UHFFFAOYSA-N
• SCHEMBL41298
• 4-bromo-2-butyne
• AMY1227
• EN300-61875
• B2190
• but-2-ynylbromide
• 1-bromo-2-butine
• 1-Bromo-2-butyne, 99%
• BCP17711
• AKOS005256637
• NS00123228
• AS-20130
• ?1-BROMO-2-BUTYNE
• C4H5Br
• MFCD00190233
• J-504388
• DTXSID10373595
• 2-Butyne, 1-bromo-
• bromo-2-butyne
• A821831
• F0001-0987
• l-bromo-2-butine
• 1-Bromo-2-Butyne,97%
• STL557256
• DB-019062
• DTXCID50324627
• BBL103446
• 1-bromobut-2-yne

• MDL： MFCD00190233
• Inchi： 1S/C4H5Br/c1-2-3-4-5/h4H2,1H3
• InChI Key： LNNXOEHOXSYWLD-UHFFFAOYSA-N
• SMILES： BrCC#CC
• BRN： 605306

Computed Properties

• Exact Mass: 131.95700
• Monoisotopic Mass: 131.957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.519 g/mL at 25 °C(lit.)
• Boiling Point: 40-41 °C/20 mmHg(lit.)
• Flash Point: Fahrenheit: 96.8 ° f < br / > Celsius: 36 ° C < br / >
• Refractive Index: n20/D 1.508(lit.)
• Solubility: Miscible with acetonitrile.
• PSA: 0.00000
• LogP: 1.40460
• Solubility: Fully mixable

1-bromobut-2-yne Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S16
• FLUKA BRAND F CODES：10-23
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-bromobut-2-yne

1-bromobut-2-yne and CAS No. 3355-28-0: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Applications in Modern Pharmaceutical Research

1-bromobut-2-yne, with the CAS No. 3355-28-0, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This molecule belongs to the family of alkynes, characterized by the presence of a triple bond between carbon atoms. The unique structure of 1-bromobut-2-yne makes it an essential building block for the synthesis of a wide range of functional molecules, including pharmaceuticals, polymers, and advanced materials. Recent advancements in synthetic methodologies have further expanded its utility, positioning it as a critical intermediate in the development of novel therapeutics and sustainable chemical processes.

The molecular formula of 1-bromobut-2-yne is C₄H₅Br, and its structural framework consists of a four-carbon chain with a triple bond at the second carbon position and a bromine atom attached to the first carbon. This combination of functional groups allows for diverse chemical reactivity, enabling the compound to participate in various reactions such as nucleophilic substitution, oxidative coupling, and metal-catalyzed cross-coupling. The presence of the bromine atom enhances its electrophilicity, making it a valuable reagent in synthetic organic chemistry. Recent studies have highlighted its role in the synthesis of complex heterocyclic compounds, which are often found in bioactive molecules.

One of the most notable applications of 1-bromobut-2-yne is in the development of pharmaceuticals. Researchers have explored its potential as a precursor for the synthesis of drug candidates targeting neurodegenerative diseases, such as Alzheimer's and Parkinson's. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated its utility in the preparation of a novel class of small-molecule inhibitors that selectively target beta-amyloid aggregation. The compound's ability to form stable carbon-carbon bonds through alkyne-based reactions has also been leveraged to design multifunctional drug molecules with enhanced bioavailability and reduced side effects.

In addition to pharmaceutical applications, 1-bromobut-2-yne has found significant use in materials science. Its unique electronic properties make it a promising candidate for the synthesis of organic semiconductors and optoelectronic materials. A 2024 review in *Advanced Materials* highlighted its role in the development of high-performance polymers for flexible electronics and solar cells. The compound's ability to undergo controlled polymerization under mild conditions has enabled the creation of materials with tunable mechanical and thermal properties, which are critical for next-generation technological applications.

Recent breakthroughs in catalytic chemistry have further expanded the synthetic potential of 1-bromobut-2-yne. The use of transition metal catalysts, such as palladium and copper complexes, has facilitated the formation of complex molecular architectures with high regioselectivity. For example, a 2023 study in *Angewandte Chemie* reported the successful synthesis of a series of chiral molecules using 1-bromobut-2-yne as a key intermediate. These molecules exhibited promising biological activities, including anti-inflammatory and antitumor properties, underscoring the compound's importance in drug discovery.

The environmental and economic benefits of using 1-bromobut-2-yne in industrial processes have also been a focus of recent research. Its compatibility with green chemistry principles, such as atom-economy and reduced waste generation, has made it a preferred reagent in sustainable chemical manufacturing. A 2024 report by the International Union of Pure and Applied Chemistry (IUPAC) emphasized the role of 1-bromobut-2-yne in the development of eco-friendly synthetic pathways, which align with global efforts to reduce the environmental impact of chemical production.

Despite its many advantages, the synthesis of 1-bromobut-2-yne presents challenges that researchers are actively addressing. One of the primary hurdles is achieving high yields and purity in its preparation. Traditional methods often involve multiple steps and harsh conditions, which can lead to the formation of byproducts. However, recent advancements in microwave-assisted synthesis and flow chemistry have significantly improved the efficiency of its production. These techniques not only reduce reaction times but also minimize energy consumption, making them more sustainable and cost-effective.

In conclusion, 1-bromobut-2-yne with the CAS No. 3355-28-0 is a multifunctional compound that plays a pivotal role in modern chemical research. Its applications span from pharmaceuticals to materials science, and its synthetic versatility continues to drive innovation in various fields. As new methodologies and applications emerge, the importance of 1-bromobut-2-yne is expected to grow, further solidifying its position as a key player in the development of advanced technologies and sustainable chemical processes.